2,5-dimethoxybenzaldehyde methyl(phenyl)hydrazone

• IUPAC Name: N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]-N-methylaniline
• InChI: InChI=1S/C16H18N2O2/c1-18(14-7-5-4-6-8-14)17-12-13-11-15(19-2)9-10-16(13)20-3/h4-12H,1-3H3/b17-12+
• InChI Key: ODISPFXEQXIPLE-SFQUDFHCSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)N=CC2=C(C=CC(=C2)OC)OC
• Isomeric SMILES: CN(C1=CC=CC=C1)/N=C/C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2,5-Dimethoxybenzaldehyde is an organic compound and a benzaldehyde derivative. It is used in the production of 2,5-dimethoxyphenethylamine, also known as 2C-H. 2C-H is used to produce many other substituted phenethylamines such as 2C-B, 2C-I, and 2C-C.

Synthesis Analysis

The synthesis of 2,5-dimethoxybenzaldehyde involves several steps. One method involves the hydrolysis of O-formyl-4-methoxyphenol, followed by formylation using the Reimer-Tiemann method. The obtained 2-hydroxy-5-methoxybenzaldehyde is then methylated with dimethylsulfate.

Molecular Structure Analysis

The molecular formula of 2,5-dimethoxybenzaldehyde is C9H10O3. It contains a benzene ring with two methoxy groups (-OCH3) at positions 2 and 5, and an aldehyde group (-CHO) at position 1.

Physical And Chemical Properties Analysis

2,5-Dimethoxybenzaldehyde is a yellow crystalline solid. It has a density of 1.114 g/mL. Its melting point is 50 °C, and its boiling point is 283.8 °C. It is soluble in most common organic solvents.

Safety and Hazards

2,5-Dimethoxybenzaldehyde is classified as an irritant. It can cause skin and eye irritation, and may cause respiratory irritation if inhaled. Safety precautions include avoiding dust formation, avoiding contact with skin, eyes, and clothing, and avoiding ingestion and inhalation.